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Compound of Interest

Compound Name: Yixingensin

CAS No.: 158642-42-3

Cat. No.: B1181414

Get Quote

Executive Summary
Ombuin-3-O-glucoside (C₂₃H₂₄O₁₂) is a methylated flavonol glycoside found primarily in

Gynostemma pentaphyllum (Jiaogulan) and Phytolacca dioica. Structurally, it is the 3-O-

glucoside of ombuin (4',7-dimethylquercetin).

In drug discovery and phytochemical analysis, this molecule presents a specific analytical

challenge: its protonated mass ([M+H]⁺ m/z 493) is isobaric with the anthocyanin Malvidin-3-O-

glucoside (M⁺ m/z 493). This guide provides the definitive chemical identifiers, structural

characteristics, and a validated differentiation protocol to ensure accurate identification.

Chemical Identifiers & Nomenclature
The following data is verified against PubChem, ChEBI, and IUPAC standards for high-integrity

database integration.
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Category Identifier / Value

Common Name Ombuin-3-O-glucoside

Systematic Name

5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-

methoxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-

6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one

CAS Registry Number 158642-42-3

PubChem CID 91884986

Molecular Formula C₂₃H₂₄O₁₂

Molecular Weight 492.43 g/mol

Monoisotopic Mass 492.1268 Da

SMILES (Isomeric)
COC1=C(C=C(C=C1)C2=C(C(=O)C3=C(C=C(C

=C3O2)OC)O)O[C@H]4CO)O)O)O)O

InChI Key AJRPVOZGWVGWPP-LNNZMUSMSA-N

Aglycone Ombuin (4',7-Dimethylquercetin)

Sugar Moiety -D-Glucose

Structural Characterization
Ombuin-3-O-glucoside is characterized by the methylation of the 7-OH (A-ring) and 4'-OH (B-

ring) positions of the quercetin core, with a glucose moiety attached at the 3-position (C-ring).

Structural Diagram (Graphviz)
The following diagram illustrates the connectivity and functional groups.
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Figure 1: Structural connectivity of Ombuin-3-O-glucoside highlighting key substitution sites.
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Critical Analytical Insight: The Isobaric Trap
WARNING: Researchers using low-resolution Mass Spectrometry (MS) often misidentify

Ombuin-3-O-glucoside as Malvidin-3-O-glucoside (Oenin) due to their identical nominal mass

in positive ionization mode.

Ombuin-3-O-glucoside: Neutral mass 492.[1]43. In ESI(+), it forms [M+H]⁺ at m/z 493.4.

Malvidin-3-O-glucoside: Naturally cationic (anthocyanin). Mass is m/z 493.4.

Validated Differentiation Protocol
To distinguish these compounds, you must utilize UV-Vis absorption data alongside MS.
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Feature
Ombuin-3-O-glucoside
(Flavonol)

Malvidin-3-O-glucoside
(Anthocyanin)

MS Ionization [M+H]⁺ (493) or [M-H]⁻ (491) M⁺ (493)

UV Band I (

)
350–370 nm (Yellow/Colorless) 520–546 nm (Red/Purple)

UV Band II (

)
250–260 nm 270–280 nm

Chromatography
Elutes later on C18 (more

hydrophobic due to -OMe)

Elutes earlier on C18 (more

polar/charged)

Experimental Protocols
Extraction from Gynostemma pentaphyllum
This protocol is optimized to separate flavonols from saponins (gypenosides) which are

abundant in the source plant.

Sample Prep: Pulverize dried aerial parts of G. pentaphyllum (40 mesh).

Extraction: Sonication-assisted extraction with Methanol (100%) for 30 min at room

temperature.

Rationale: Methanol is preferred over ethanol for maximizing flavonol glycoside solubility

while minimizing polysaccharide co-extraction.

Purification (SPE):

Load extract onto a pre-conditioned C18 Solid Phase Extraction (SPE) cartridge.

Wash 1: Water (removes sugars/polar impurities).

Elution 1 (Target):50% Methanol. This fraction contains the flavonol glycosides (including

Ombuin-3-glc).
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Elution 2 (Waste/Saponins): 100% Methanol.[2] This fraction contains the gypenosides

(saponins).

Concentration: Evaporate the 50% MeOH fraction under reduced pressure at <40°C.

HPLC-MS/MS Identification Workflow
Instrument: UHPLC coupled to Q-TOF or Triple Quadrupole MS. Column: C18 Reverse Phase

(e.g., 2.1 x 100 mm, 1.7 µm).

Mobile Phase A: Water + 0.1% Formic Acid.[2]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[2]

Gradient: 5% B to 40% B over 15 min.

MS Settings (ESI Positive):

Precursor Ion: m/z 493.1[M+H]⁺

Product Ion (Quantifier): m/z 331.1[Aglycone]⁺ (Loss of Glucose, -162 Da).

Secondary Fragment: m/z 316.1[Aglycone - CH₃]⁺ (Loss of methyl group).

Analytical Logic Flowchart
Use this decision tree to confirm identity.
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Figure 2: Analytical decision tree for distinguishing Ombuin-3-O-glucoside from isobaric interferences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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